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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-(2-Hydroxy-1-
oxopropoxy)propionic acid, also known as lactoyl-lactic acid. It covers the discovery and

history of the compound, its physicochemical properties, and detailed experimental protocols

for its synthesis. This document also addresses the current state of knowledge regarding its

biological activity and related signaling pathways, highlighting the limited research in this area.

The information is presented to be a valuable resource for researchers and professionals in the

fields of chemistry and drug development.

Introduction
2-(2-Hydroxy-1-oxopropoxy)propionic acid (CAS No. 617-57-2) is an organic compound that

can be considered a dimer of lactic acid, formed through the esterification of the hydroxyl group

of one lactic acid molecule with the carboxyl group of another. Its structure consists of two lactic

acid units linked by an ester bond. While its polymeric counterparts, polylactic acid (PLA), have

garnered significant attention for their biocompatibility and use in various applications, 2-(2-
Hydroxy-1-oxopropoxy)propionic acid itself is a less-studied molecule. This guide aims to

consolidate the available scientific and technical information on this compound.
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Discovery and History
The first documented synthesis of 2-(2-Hydroxy-1-oxopropoxy)propionic acid dates back to

1925. In their investigation of the distillation products of lactic acid and its anhydride, German

chemists Richard Dietzel and Rudolf Krug reported the preparation of this compound. Their

work, published in Berichte der deutschen chemischen Gesellschaft, involved heating lactic

acid, which led to self-esterification, or condensation, to form the dimeric acid. This

foundational study established a straightforward method for the formation of lactoyl-lactic acid

from its monomeric precursor.

Physicochemical Properties
A summary of the key physicochemical properties of 2-(2-Hydroxy-1-oxopropoxy)propionic
acid is presented in Table 1. This data is essential for its handling, characterization, and

application in experimental settings.

Property Value Reference

IUPAC Name
2-(2-Hydroxy-1-

oxopropoxy)propionic acid

Synonyms
Lactoyl-lactic acid, 2-

(Lactoyloxy)propanoic acid

CAS Number 617-57-2 [1]

Molecular Formula C6H10O5 [1]

Molecular Weight 162.14 g/mol [2]

Appearance Pale yellow, clear, odorless oil

Solubility
Soluble in water and usual

organic solvents

Experimental Protocols
Synthesis of 2-(2-Hydroxy-1-oxopropoxy)propionic Acid
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The primary method for synthesizing 2-(2-Hydroxy-1-oxopropoxy)propionic acid is through

the direct condensation of lactic acid. The following protocol is based on the principles

described in the historical literature.

Objective: To synthesize 2-(2-Hydroxy-1-oxopropoxy)propionic acid by heating lactic acid.

Materials:

Lactic acid (85-90% aqueous solution)

Round-bottom flask

Heating mantle with a temperature controller

Distillation apparatus

Vacuum source

Procedure:

Place a known quantity of concentrated lactic acid into a round-bottom flask.

Set up a distillation apparatus connected to the flask to remove water.

Heat the lactic acid to 120°C under atmospheric pressure for approximately 2 hours to drive

off the bulk of the water.

After the initial heating, increase the temperature to 150°C and apply a vacuum for an

additional 4 hours to facilitate the removal of water formed during the condensation reaction

and drive the equilibrium towards the formation of the dimer.

The resulting viscous liquid is primarily composed of lactic acid oligomers, including 2-(2-
Hydroxy-1-oxopropoxy)propionic acid.

Further purification can be achieved through fractional distillation under reduced pressure to

isolate the dimer from unreacted monomer and higher-order oligomers.

Expected Outcome: A pale yellow, viscous oil of 2-(2-Hydroxy-1-oxopropoxy)propionic acid.
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Characterization
The synthesized product can be characterized using standard analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can be used to confirm

the structure of the molecule, showing the characteristic peaks for the methyl, methine, and

carbonyl groups of the two lactic acid units and the ester linkage.

Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR analysis will show a strong carbonyl

(C=O) stretching band for the ester and carboxylic acid groups, as well as a broad hydroxyl

(-OH) stretching band.

Mass Spectrometry (MS): Mass spectrometry can be used to confirm the molecular weight of

the compound (162.14 g/mol ).

Biological Activity and Signaling Pathways
There is a significant lack of scientific literature on the specific biological activity and signaling

pathways of 2-(2-Hydroxy-1-oxopropoxy)propionic acid. Much of the research in this area

has focused on either its monomer, lactic acid, or its high molecular weight polymer, polylactic

acid.

It is crucial to distinguish that the biological effects of lactic acid (a key metabolic intermediate)

and polylactic acid (a biocompatible polymer) cannot be directly attributed to the dimeric form.

Some studies have investigated the antimicrobial properties of lactic acid oligomers in general.

For instance, polylactic acid oligomers have demonstrated broad-spectrum antimicrobial

activity against various bacteria and fungi.[1] However, these studies do not specifically isolate

the effects of the dimer.

Research on related N-lactoyl amino acids has shown their emergence as signaling molecules

in metabolism, but these are structurally distinct from 2-(2-Hydroxy-1-oxopropoxy)propionic
acid as they involve an amide bond to an amino acid rather than an ester bond to another

lactic acid molecule.

At present, no specific signaling pathways have been elucidated for 2-(2-Hydroxy-1-
oxopropoxy)propionic acid.
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Visualizations
Synthesis of 2-(2-Hydroxy-1-oxopropoxy)propionic Acid
The following diagram illustrates the condensation reaction of two lactic acid molecules to form

2-(2-Hydroxy-1-oxopropoxy)propionic acid.
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Caption: Formation of 2-(2-Hydroxy-1-oxopropoxy)propionic acid.

Conclusion
2-(2-Hydroxy-1-oxopropoxy)propionic acid is a simple dimer of lactic acid with a history

dating back to the early 20th century. Its synthesis via the self-condensation of lactic acid is a

straightforward process. However, despite the extensive research into both its monomer and

polymer forms, this specific dimer remains a relatively unexplored molecule, particularly

concerning its biological activity and potential roles in signaling pathways. This guide provides

a foundational understanding of the compound based on the available literature and presents

clear methodologies for its synthesis and characterization. Further research is warranted to

elucidate the potential biological significance of this molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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